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Compound of Interest

Compound Name: Dichloromethylphenylsilane

Cat. No.: B109416 Get Quote

Dichloromethylphenylsilane (C₇H₈Cl₂Si), a colorless liquid, is a bifunctional organosilicon

compound widely utilized as a monomer and intermediate in the synthesis of silicone polymers,

resins, and elastomers.[1][2] Its utility in creating silicone fluids and rubbers stems from its

specific chemical structure, which allows for controlled polymerization.[1][2] While

indispensable in many applications, its chemical nature as a chlorosilane presents significant

health and safety hazards that necessitate a thorough understanding and rigorous handling

protocols. This guide provides an in-depth analysis of these hazards, grounded in its

physicochemical properties and reactivity, to equip researchers and professionals with the

knowledge to manage this chemical safely.

Physicochemical Properties and Critical Reactivity
Profile
The hazards associated with dichloromethylphenylsilane are intrinsically linked to its

physical properties and, most critically, its reactivity. As a member of the chlorosilane family, its

most significant hazardous property is its violent reaction with water and other protic solvents.

[2][3]

Core Reaction Mechanism: Chlorosilanes react vigorously with water, including atmospheric

moisture, in an exothermic hydrolysis reaction. This process cleaves the silicon-chlorine bonds,

producing hydrogen chloride (HCl) gas and silanols, which can then condense to form

siloxanes.[2][4]
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Si-Cl + H₂O → Si-OH + HCl (gas)

The generation of toxic, corrosive hydrogen chloride gas is the primary driver behind the severe

respiratory, skin, and eye damage associated with this chemical.[2][4] Furthermore, this

reaction can produce flammable hydrogen gas (H₂), adding a fire and explosion risk to its

corrosive nature.[2][4]

Data Presentation: Physicochemical Properties
Property Value Source

Molecular Formula C₇H₈Cl₂Si [2][3]

Molecular Weight 191.13 g/mol [2][5]

Appearance Colorless liquid [1][2]

Boiling Point 205 °C (401 °F) [2][5][6]

Melting Point -53 °C (-63.4 °F) [2][3]

Density 1.176 g/mL at 25 °C [2][5][6]

Flash Point 67 °C (152.6 °F) - Closed Cup [6][7]

Water Solubility Reacts violently [2][3]

Vapor Pressure 1 mmHg at 35.7 °C (96.3 °F) [4]

Toxicology and Health Hazards
Dichloromethylphenylsilane is classified as a toxic and corrosive chemical.[1][2][4][8] The

primary mechanism of its toxicity is the aforementioned release of hydrochloric acid upon

contact with moisture, leading to severe chemical burns and tissue damage.[4]

Inhalation: Acute inhalation can cause severe irritation of the nose, throat, and respiratory

tract.[4][8] Symptoms include sneezing, choking, chest pain, and shortness of breath

(dyspnea).[4] High concentrations can lead to a build-up of fluid in the lungs (pulmonary

edema), a life-threatening medical emergency.[4][8] Chronic exposure may result in

conditions like bronchitis and pneumonia.[4]
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Dermal (Skin) Contact: As a corrosive substance, direct contact causes severe skin irritation

and chemical burns.[1][2][4][8] Prolonged contact can lead to deep, painful wounds and

dermatitis.[4] The chemical is readily absorbed through the skin, contributing to systemic

toxicity.[1][2]

Ocular (Eye) Contact: Contact with the eyes is extremely dangerous and can cause severe

burns, corneal erosion, and potentially permanent blindness.[4][9] Immediate and thorough

irrigation is critical.

Ingestion: Ingestion causes severe burns to the mouth, throat, esophagus, and stomach.[4]

[9] Symptoms include intense thirst, difficulty swallowing, pain, and shock.[4] Ingestion poses

a high risk of circulatory collapse and perforation of the digestive tract.[4][9]

Hazard Assessment and Risk Mitigation Workflow
A systematic approach to risk assessment is paramount before any handling of

dichloromethylphenylsilane. The following workflow outlines the critical decision-making

process to ensure laboratory safety.

Caption: Logical workflow for assessing and mitigating risks before handling

dichloromethylphenylsilane.

Standard Operating Procedures for Safe Handling
Adherence to a strict, step-by-step protocol is essential for minimizing exposure and preventing

incidents.

Experimental Protocol: Safe Handling and Use

Preparation and Area Setup:

Causality: To prevent accidental reaction with atmospheric moisture and contain toxic

fumes, all work must be conducted within a certified chemical fume hood.[8][10]

Verify that the fume hood has a face velocity appropriate for handling hazardous

chemicals.
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Ensure an eyewash station and safety shower are immediately accessible and

unobstructed.[9][10]

Remove all water sources, aqueous solutions, and incompatible materials (strong

oxidizers, acids, bases, alcohols) from the work area.[2][9]

Personal Protective Equipment (PPE):

Causality: A multi-layered PPE approach is required to protect against the chemical's

corrosivity and toxicity.

Hand Protection: Wear heavy-duty, corrosion-resistant gloves (e.g., neoprene or nitrile

rubber).[11] Check for tears or holes before each use. Sleeves of the lab coat should be

worn over the gloves to prevent splashes from entering.[1]

Eye and Face Protection: Wear chemical splash goggles and a full-face shield.[10]

Standard safety glasses are insufficient.

Body Protection: Wear a flame-resistant lab coat and closed-toe shoes. An apron made of

a corrosion-resistant material like PVC is also recommended.[1]

Chemical Handling:

Causality: To prevent the release of HCl gas, the chemical must be protected from

moisture at all times.

Handle and store the chemical under an inert atmosphere (e.g., nitrogen or argon)

whenever possible.

Use spark-proof tools and explosion-proof equipment to mitigate fire risk.[11][12]

When transferring the liquid, use a syringe or cannula technique for air-sensitive reagents.

If pouring is necessary, do so slowly and carefully to minimize splashing.

Keep containers tightly closed when not in use.[2][9]

Waste Disposal and Decontamination:
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Causality: Waste is also water-reactive and must be handled accordingly.

Dispose of dichloromethylphenylsilane waste in a dedicated, clearly labeled, and sealed

container. Do not mix with aqueous waste streams.

Decontaminate glassware and equipment with a non-aqueous solvent (e.g., hexane or

toluene) before washing with water.

Contaminated PPE and materials must be disposed of as hazardous waste.

Emergency Protocols
Immediate and correct response to an emergency can significantly reduce the severity of an

incident.

Emergency Spill Response Workflow
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Workflow for Dichloromethylphenylsilane Spill Response

Spill Occurs

1. Evacuate Immediate Area
Alert Personnel

2. Assess Spill Size & Risk
(from a safe distance)

Small Spill?

Large Spill
Call Emergency Response

No

3. Don Appropriate PPE
(incl. Respirator if needed)

Yes (trained personnel only)

4. Contain Spill
(Use dry, inert absorbent like sand)

DO NOT USE WATER
OR COMBUSTIBLE ABSORBENTS

5. Collect Absorbed Material
(Use spark-proof tools)

6. Place in Sealed Container
for Hazardous Waste Disposal

7. Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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